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Compound of Interest

Compound Name:

1-(4-

Bromophenyl)cyclopropanecarbox

amide

CAS No.: 847361-67-5

Cat. No.: B3029953

Get Quote

Executive Summary: Immediate Action Plan
1-(4-Bromophenyl)cyclopropanecarboxamide (CAS: 847361-67-5) is a halogenated organic

intermediate.[1][2] It requires strict segregation from non-halogenated waste streams due to the

release of corrosive hydrogen bromide (HBr) gas during thermal destruction.

Primary Disposal Path: High-Temperature Incineration (Rotary Kiln) with Flue Gas

Scrubbing.[1][2]

Critical Segregation: Do NOT mix with non-halogenated solvents or oxidizers.[3]

Waste Labeling: Must be tagged as "Hazardous Waste - Halogenated Organic Solid."[1][2]

Part 1: Chemical Profile & Hazard Identification[1][4]
[5]
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To ensure you are handling the correct compound and understanding its specific risks, verify

the identity against the table below. This compound is often used as a building block in

medicinal chemistry (e.g., TRPV4 antagonists).

Chemical Identity Table[2][4]
Property Specification

Chemical Name 1-(4-Bromophenyl)cyclopropanecarboxamide

CAS Number 847361-67-5 (Primary Reference)

Molecular Formula C₁₀H₁₀BrNO

Molecular Weight 240.10 g/mol

Physical State Solid (White to Off-white Powder)

Functional Groups
Aryl Halide (Bromine), Cyclopropane Ring,

Primary Amide

The Causality of Hazard (Why we dispose of it this way)
As a scientist, understanding the mechanism of hazard dictates the protocol. This is not

arbitrary bureaucracy; it is based on combustion chemistry.

The Bromine Factor (Halogenation):

Mechanism: Upon incineration, the carbon-bromine bond cleaves.[1][2] Unlike non-

halogenated organics (which burn to CO₂ and H₂O), this compound generates Hydrogen

Bromide (HBr) gas.

Impact: HBr is highly corrosive to incinerator infrastructure and an environmental toxin.

Operational Consequence: This waste must be directed to facilities equipped with wet

scrubbers (alkaline neutralization systems). Mixing this with non-halogenated waste forces

the disposal facility to treat the entire volume as halogenated, exponentially increasing

cost and environmental load.

The Cyclopropane Factor (Ring Strain):
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Mechanism: The cyclopropane ring possesses significant ring strain energy (~27.5

kcal/mol).

Impact: While the amide group stabilizes the molecule under ambient conditions, thermal

destruction releases higher energy per unit mass than linear alkanes.

Operational Consequence: It is suitable for fuel blending/incineration but must be

classified as a high-BTU organic solid.[1][2]

Part 2: Disposal Workflow & Decision Tree
The following diagram outlines the logical decision process for disposing of this specific

compound, ensuring compliance with RCRA (Resource Conservation and Recovery Act)

standards.
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Waste Generation:
1-(4-Bromophenyl)

cyclopropanecarboxamide

What is the physical state?

Solid / Powder

Pure Compound

Dissolved in Solution

Reaction Mixture

Container: Wide-mouth HDPE Jar
or Double-lined Poly Bag

Label: 'Hazardous Waste - Solid'
Constituent: 'Halogenated Organic'

Storage: Satellite Accumulation Area
(Secondary Containment)

Is the solvent Halogenated?

Yes (e.g., DCM, Chloroform)

Yes No (e.g., Methanol, DMSO)

No

Stream: Halogenated Solvent Waste

CRITICAL: Do NOT mix with
Non-Halogenated Stream

Contains Bromine

Re-classify entire mixture as
HALOGENATED WASTE

EHS Pickup / Incineration

Click to download full resolution via product page
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Figure 1: Decision tree for segregating halogenated amide waste.[1][2] Note that even if

dissolved in a non-halogenated solvent like DMSO, the presence of the bromine atom forces

the entire mixture into the Halogenated waste stream.[1][2]

Part 3: Detailed Operational Protocols
Scenario A: Solid Waste (Pure Powder)
Use this protocol for expired shelf-life chemicals, spill cleanup residues, or failed synthesis

solids.[1][2]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a double-

lined 6-mil polyethylene bag.[1][2] Do not use glass for solids unless necessary, to prevent

breakage during compaction.

Segregation: Ensure no oxidizers (e.g., nitrates, permanganates) are present in the same

container. Amides can react vigorously with strong oxidizers.

Labeling:

Primary Tag: "Hazardous Waste - Solid."[1][2]

Chemical Constituent: Write the full name. Do not use abbreviations or structural formulas

alone.

Hazard Checkbox: Check "Toxic" and "Irritant."

Storage: Place in the Satellite Accumulation Area (SAA). Keep the container closed at all

times except when adding waste.[4][5]

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquor)
Use this protocol if the compound is dissolved in solvents (DMSO, Methanol,

Dichloromethane).[1]

The "Halogen Rule": Because 1-(4-Bromophenyl)cyclopropanecarboxamide contains

bromine, any solution containing it must be treated as Halogenated Waste.[1][2]
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Example: If you dissolve 5g of this compound in 1L of Methanol (a non-halogenated

solvent), the entire 1L mixture is now Halogenated Waste.

Container: Use a chemically resistant carboy (typically Nalgene/HDPE).

Labeling:

Primary Tag: "Hazardous Waste - Halogenated Solvent."[1][2][5]

Constituents: List the solvent (e.g., "Methanol 95%") AND the solute (e.g., "1-(4-
Bromophenyl)cyclopropanecarboxamide 5%").

Venting: Ensure the cap is vented if there is any risk of ongoing reaction, though this amide

is generally stable in solution.

Part 4: Emergency Procedures (Spills & Exposure)
[1][10]
Self-Validating Safety System: Before handling, ensure your spill kit contains absorbent pads

(for liquids) and a dustpan/brush (for solids).[1][2] If these are missing, the system is invalid—

do not proceed.

Spill Cleanup (Solid Powder)[1]
PPE: Nitrile gloves (double gloving recommended), safety goggles, and a lab coat. If the

powder is fine/dusty, use an N95 respirator or work inside a fume hood.

Containment: Do not dry sweep if the dust is becoming airborne. Cover with a wet paper

towel to dampen.

Removal: Scoop up the damp powder and place it into a wide-mouth waste jar.

Decontamination: Wipe the surface with a soap/water solution. The amide is sparingly

soluble in water; a surfactant (soap) helps lift it.

Disposal: The cleanup materials (paper towels, gloves) are now Hazardous Solid Waste.
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First Aid[2]
Inhalation: Move to fresh air immediately. The cyclopropane moiety and halogen can cause

respiratory irritation [1].

Skin Contact: Wash with soap and water for 15 minutes.

Eye Contact: Rinse cautiously with water for 15 minutes.[6] Remove contact lenses if

present.[7][8]

Part 5: Regulatory Framework & Compliance[1]
This protocol is grounded in the following regulatory standards.

EPA RCRA (40 CFR 261): While this specific research chemical is not a "P" or "U" listed

waste (unless specified by local variation), it falls under Characteristic Waste if it exhibits

toxicity. However, best practice in pharmaceutical R&D dictates managing it as "Halogenated

Organic Waste" regardless of concentration [2].

Sewer Ban: Under no circumstances should this compound be poured down the drain.

Halogenated aromatics are persistent environmental pollutants and toxic to aquatic life [3].

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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